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Compound of Interest

Compound Name: Clausine E

Cat. No.: B1240325 Get Quote

Clausine E Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

Clausine E.

Frequently Asked Questions (FAQs)
Q1: What is Clausine E?

A1: Clausine E is a carbazole alkaloid that has been identified as an inhibitor of the fat mass

and obesity-associated protein (FTO), an N6-methyladenosine (m6A) RNA demethylase. Due

to its activity, it is utilized in research to study the role of FTO in various biological processes,

including cancer cell proliferation.

Q2: In which organic solvents is Clausine E soluble?

A2: Clausine E is soluble in a range of organic solvents. Qualitative solubility information is

summarized in the table below.

Q3: How should I prepare a stock solution of Clausine E?

A3: A detailed protocol for preparing a stock solution of Clausine E is provided in the

"Experimental Protocols" section of this guide. It is recommended to start with a high-
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concentration stock solution in DMSO, which can then be diluted to the desired final

concentration for your experiments.

Q4: How should I store Clausine E powder and stock solutions?

A4: Unopened vials of Clausine E powder should be stored at -20°C for long-term stability (up

to 3 years) or at 4°C for shorter periods (up to 2 years). Stock solutions in DMSO can be stored

at -80°C for up to six months or at -20°C for up to one month. It is advisable to avoid repeated

freeze-thaw cycles.

Q5: What is the mechanism of action of Clausine E?

A5: Clausine E functions as an inhibitor of the FTO protein. FTO is an enzyme that removes

methyl groups from N6-methyladenosine (m6A) on RNA. By inhibiting FTO, Clausine E
increases the levels of m6A methylation on target RNAs, which can affect their stability,

translation, and splicing. This inhibition has been shown to impact downstream signaling

pathways such as the Wnt/β-catenin and p53 pathways.

Data Presentation
Table 1: Solubility of Clausine E in Organic Solvents

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

Note: Specific quantitative solubility data (e.g., mg/mL or mM) for Clausine E is not readily

available in published literature. The information provided is based on qualitative descriptions

from chemical suppliers.
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
Clausine E in DMSO
This protocol describes the preparation of a 10 mM stock solution of Clausine E (Molecular

Weight: 241.24 g/mol ) in DMSO.

Materials:

Clausine E powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of Clausine E:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 241.24 g/mol * 1000 mg/g = 2.41 mg

Weighing Clausine E:

Carefully weigh out 2.41 mg of Clausine E powder using an analytical balance and

transfer it to a sterile microcentrifuge tube.

Adding DMSO:
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Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Clausine E
powder.

Dissolution:

Cap the tube securely and vortex the solution until the powder is completely dissolved.

For compounds that are difficult to dissolve, gentle warming of the tube to 37°C and

sonication in an ultrasonic bath for a few minutes can aid in dissolution.

Storage:

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Troubleshooting Guides
Issue 1: Clausine E powder is not dissolving completely in DMSO.

Possible Cause 1: Insufficient Solvent Volume.

Troubleshooting: Ensure that you have added the correct volume of DMSO for the amount

of Clausine E powder. Recheck your calculations.

Possible Cause 2: Low Temperature.

Troubleshooting: Gently warm the solution to 37°C. Do not overheat, as this may degrade

the compound.

Possible Cause 3: Insufficient Agitation.

Troubleshooting: Continue vortexing the solution for a longer period. If a vortexer is

insufficient, use an ultrasonic bath for 10-15 minutes to aid dissolution.

Possible Cause 4: Poor Quality of DMSO.
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Troubleshooting: Use anhydrous (dry) DMSO. DMSO is hygroscopic and absorbed water

can affect the solubility of some compounds. Use a fresh, unopened bottle of anhydrous

DMSO if possible.

Issue 2: Precipitate forms after diluting the DMSO stock solution in an aqueous buffer.

Possible Cause 1: Low Aqueous Solubility.

Troubleshooting: Clausine E has low solubility in aqueous solutions. To minimize

precipitation, ensure that the final concentration of DMSO in your aqueous solution is kept

as low as possible while still maintaining the solubility of Clausine E. It is recommended to

perform serial dilutions and to add the Clausine E stock solution to the aqueous buffer

slowly while vortexing.

Possible Cause 2: Buffer Incompatibility.

Troubleshooting: Test the solubility of Clausine E in different aqueous buffers to find the

most suitable one for your experiment.

Visualizations
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Experimental Workflow: Preparing and Using a Clausine E Stock Solution

Stock Solution Preparation

Experimental Use

1. Weigh Clausine E Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot and Store at -20°C/-80°C

5. Thaw a Single Aliquot

Use in Experiment

6. Dilute in Assay Buffer

7. Perform Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and using Clausine E solutions.
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Clausine E Mechanism of Action: FTO Inhibition

Clausine E

FTO (m6A Demethylase)
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m6A RNA Methylation
(Increased)
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Target mRNA
(e.g., related to Wnt/p53 pathways)
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Caption: Clausine E inhibits FTO, altering downstream signaling.

To cite this document: BenchChem. [Clausine E solubility in DMSO and other organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1240325?utm_src=pdf-body-img
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/product/b1240325#clausine-e-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b1240325#clausine-e-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1240325#clausine-e-solubility-in-dmso-and-other-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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